Methyl 2-piperidin-2-ylethylcarbamate
Overview
Description
“Methyl 2-piperidin-2-ylethylcarbamate” is a chemical compound with the molecular formula C9H18N2O2 and a molecular weight of 186.25 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “Methyl 2-piperidin-2-ylethylcarbamate” consists of a piperidine ring attached to a carbamate group . The exact structural details are not available in the searched resources.Scientific Research Applications
Pharmaceutical Applications
Piperidine derivatives, including Methyl 2-piperidin-2-ylethylcarbamate, are significant in pharmaceutical research due to their pharmacophoric features. They are utilized in the discovery and biological evaluation of potential drugs containing the piperidine moiety .
Proteomics Research
This compound is used in proteomics research, which involves the study of proteomes and their functions. The molecular formula C9H18N2O2 suggests its utility in understanding protein interactions and structures .
Anticancer Research
Piperidine byproducts have shown promise in anticancer applications. Their unique properties allow them to be used in the development of new anticancer drugs .
Antiviral Therapy
The antiviral properties of piperidine derivatives make them valuable in the research for new treatments against viral infections .
Antimalarial Activity
Research into antimalarial drugs also benefits from piperidine derivatives due to their effectiveness in combating malaria parasites .
Antimicrobial and Antifungal Uses
Their antimicrobial and antifungal capabilities are explored for developing treatments against various bacterial and fungal infections .
Cardiovascular Research
Piperidine compounds are investigated for their potential in treating hypertension, contributing to cardiovascular health advancements .
Neurological Disorders
They are also being studied for their anti-Alzheimer and antipsychotic effects, which could lead to breakthroughs in treating neurological disorders .
Future Directions
Piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, such as “Methyl 2-piperidin-2-ylethylcarbamate”, is an important task of modern organic chemistry .
properties
IUPAC Name |
methyl N-(2-piperidin-2-ylethyl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O2/c1-13-9(12)11-7-5-8-4-2-3-6-10-8/h8,10H,2-7H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWJYPPMHLRZGPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)NCCC1CCCCN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-piperidin-2-ylethylcarbamate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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